3-Bromo-4-ethoxy-alpha-(trifluoromethyl)benzyl Alcohol

• Molecular Formula: C10H10BrF3O2
• Molecular Weight: 299.08 g/mol
• IUPAC Name: 1-(3-bromo-4-ethoxyphenyl)-2,2,2-trifluoroethanol
• InChI: InChI=1S/C10H10BrF3O2/c1-2-16-8-4-3-6(5-7(8)11)9(15)10(12,13)14/h3-5,9,15H,2H2,1H3
• InChI Key: YPRBCTNWYOHYNJ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)C(C(F)(F)F)O)Br

Description

MFCD26756360 is a chemical compound that has garnered significant interest in various scientific fields due to its unique properties and potential applications. This compound is known for its stability and reactivity, making it a valuable subject of study in chemistry, biology, medicine, and industry.

Preparation Methods

The preparation of MFCD26756360 involves several synthetic routes and reaction conditions. One common method includes the use of triazolo ring compound methanesulfonate crystal forms. The preparation method is simple and suitable for industrial large-scale production, ensuring good solubility and stability of the compound .

Chemical Reactions Analysis

MFCD26756360 undergoes various types of chemical reactions, including oxidation, reduction, and substitution. Common reagents used in these reactions include oxidizing agents, reducing agents, and nucleophiles. The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation reactions may produce oxidized derivatives, while substitution reactions can lead to the formation of substituted compounds .

Mechanism of Action

The mechanism of action of MFCD26756360 involves its interaction with specific molecular targets and pathways. The compound exerts its effects by binding to these targets, thereby modulating their activity. This can lead to various biological outcomes, such as inhibition of enzyme activity or alteration of cellular signaling pathways .

Comparison with Similar Compounds

MFCD26756360 can be compared with other similar compounds based on its structure and reactivity. Similar compounds include those with triazolo ring structures and methanesulfonate groups. What sets MFCD26756360 apart is its unique combination of stability and reactivity, which makes it particularly useful in various applications. Some similar compounds include triazolo ring derivatives and other methanesulfonate compounds .